Cas no 223556-06-7 (5-bromo-2-(ethylsulfonyl)pyridine)

5-Bromo-2-(ethylsulfonyl)pyridine is a brominated pyridine derivative featuring an ethylsulfonyl substituent at the 2-position. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The bromine atom at the 5-position enables further functionalization via cross-coupling reactions, while the ethylsulfonyl group enhances reactivity in nucleophilic substitution or reduction processes. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry, including the development of bioactive molecules. The compound’s stability under standard conditions ensures reliable handling and storage, facilitating its use in multi-step synthetic routes.

5-bromo-2-(ethylsulfonyl)pyridine structure

223556-06-7 structure

Product Name:5-bromo-2-(ethylsulfonyl)pyridine

CAS No:223556-06-7

MF:C₇H₈BrNO₂S

MW:250.112919807434

MDL:MFCD22418065

CID:2144837

PubChem ID:22503164

Update Time:2025-06-07

5-bromo-2-(ethylsulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-bromo-2-(ethylsulfonyl)pyridine
- 5-bromo-2-ethylsulfonylpyridine
- MFCD22418065
- 5-bromo-2-(ethanesulfonyl)pyridine
- 5-bromo-2-ethanesulfonylpyridine
- XGEVUUWBNIEEQH-UHFFFAOYSA-N
- EN300-360125
- F74317
- DB-317242
- 5-bromo-2-ethanesulfonyl-pyridine
- A1-35918
- 223556-06-7
- SCHEMBL3603004
- SY294290
- MDL： MFCD22418065
- Inchi： 1S/C7H8BrNO2S/c1-2-12(10,11)7-4-3-6(8)5-9-7/h3-5H,2H2,1H3
- InChI Key： XGEVUUWBNIEEQH-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C=C1)S(CC)(=O)=O

Computed Properties

Exact Mass: 248.94591g/mol
Monoisotopic Mass: 248.94591g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 55.4Å²

5-bromo-2-(ethylsulfonyl)pyridine Pricemore >>

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